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Cat. No.: B074307 Get Quote

Abstract: This technical guide provides an in-depth analysis of the core physicochemical

properties of Tetradecylbenzene (C₂₀H₃₄). Designed for researchers, scientists, and

professionals in drug development, this document synthesizes key data from authoritative

sources, offering insights into its chemical identity, thermal and physical characteristics, and

spectroscopic profile. The guide includes detailed experimental protocols and data presented in

accessible formats to support laboratory applications and theoretical investigations. All data

and methodologies are substantiated with citations from peer-reviewed literature and

established chemical databases.

Introduction: Understanding Tetradecylbenzene
Tetradecylbenzene, a member of the linear alkylbenzene (LAB) family, is an organic

compound characterized by a C₁₄ alkyl chain attached to a benzene ring. Its amphiphilic

nature, stemming from the combination of a hydrophobic alkyl tail and a hydrophilic aromatic

head, makes it a precursor in the synthesis of linear alkylbenzene sulfonates (LAS), which are

widely used as surfactants in detergents and cleaning products.[1] Beyond its industrial

significance, the well-defined structure of Tetradecylbenzene makes it a valuable subject for

fundamental research in organic chemistry, environmental science, and toxicology. A thorough

understanding of its physicochemical properties is paramount for predicting its behavior in

various matrices, designing new applications, and assessing its environmental fate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b074307?utm_src=pdf-interest
https://www.benchchem.com/product/b074307?utm_src=pdf-body
https://www.benchchem.com/product/b074307?utm_src=pdf-body
https://www.benchchem.com/product/b074307?utm_src=pdf-body
https://pdf.benchchem.com/3052/Application_Notes_and_Protocols_for_the_Quantification_of_Long_Chain_Alkylbenzenes.pdf
https://www.benchchem.com/product/b074307?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074307?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity and Molecular Structure
The unambiguous identification of a chemical entity is the foundation of any rigorous scientific

investigation. Tetradecylbenzene is cataloged under several identifiers, ensuring its precise

recognition across different databases and regulatory frameworks.

IUPAC Name: Tetradecylbenzene[2]

Synonyms: 1-Phenyltetradecane, n-Tetradecylbenzene[3][4]

CAS Number: 1459-10-5[5]

Molecular Formula: C₂₀H₃₄[5]

Canonical SMILES: CCCCCCCCCCCCCCC1=CC=CC=C1[2]

Molecular Structure Visualization
The structural representation of Tetradecylbenzene, highlighting the linear tetradecyl chain

bonded to the phenyl group, is crucial for understanding its chemical reactivity and physical

behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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